Cas no 498-40-8 (L-Cysteic Acid)

• Product Name: L-Cysteic Acid
• CAS No: 498-40-8
• MF: C₃H₇NO₅S
• MW: 169.15638
• MDL: MFCD00007524
• CID: 859126
• PubChem ID: 72886
• Update Time: 2024-10-29

L-Cysteic Acid Chemical and Physical Properties

Names and Identifiers

• L-Cysteic Acid
• (R)-2-Amino-3-sulfopropanoic acid
• CYSTEIC ACID, L-(RG)
• Cysteinesulfonic acid
• L-Cysteicacidmonohydrate
• <small>L<
• small>-Cysteic Acid
• NSC 254030
• Q29743881
• 3-Sulfoalanine
• DS-12037
• sulfo-D-alanine
• M6W2DJ6N5K
• MFCD00007524
• L-Cysteate
• CYSTEIC ACID, (+)-
• L-CYSTEIC ACID [MI]
• (2R)-2-amino-3-sulfo-propionic acid
• NS00014864
• Alanine, 3-sulfo-, L-
• L-Alanine, 3-sulfo-
• AKOS006281833
• D81957
• Cysteric acid
• UNII-M6W2DJ6N5K
• AKOS015854116
• DB03661
• (2R)-2-amino-3-sulfo-propanoic acid
• DTXSID7075424
• (2R)-2-azanyl-3-sulfo-propanoic acid
• XVOYSCVBGLVSOL-REOHCLBHSA-N
• CHEBI:17285
• 3-sulfo-L-alanine
• Cysteic acid (VAN)
• alpha-amino-beta-sulfopropionic acid
• (2R)-2-amino-3-sulfopropanoic acid
• OCS
• L-Alanine, 3-sulfo- (9CI)
• Cysteinic acid
• C00506
• NSC-254030
• CS-0083859
• EN300-302681
• Cipteic acid
• Alanine, 3-sulfo-, L- (8CI)
• C3H7NO5S
• Cysteic acid, L-
• 2-Amino-3-sulfopropionic acid
• 498-40-8
• Cysteinesulfonate
• H-Cys(O)2-OH.H2O
• CYSTEIC ACID [INCI]
• Cepteic acid
• (R)-cysteate
• SCHEMBL44031
• bmse000380
• EINECS 207-861-3
• cysteine sulfonic acid
• betaSulfoalanine
• (2R)-2-Amino-3-sulfopropanoate
• L-3-Sulfoalanine
• Cipteate
• CYSTEINEsulphonic acid
• UNII-A3OGP4C37W
• beta-Sulphoalanine
• (2R)-2-Amino-3-sulphopropanoate
• 2-amino-3-sulphopropionic acid
• 3-Sulfoalanine, (L)-
• 3Sulfoalanine
• Cepteate
• 2-Amino-3-sulphopropionate
• Cysteic Acid
• DTXCID6040741
• b-Sulphoalanine
• DB-294486
• L-Alanine, 3-sulfo-(9CI)
• (2R)-2-Amino-3-sulphopropanoic acid
• Cysteic acid; L-3-sulfo-alanine
• beta Sulfoalanine
• 3 Sulfoalanine
• 3-SulphO-L-alanine
• (R)-Cysteic acid
• Cysterate
• cysteine sulphonic acid
• CYSTEIC ACID [MI]
• alphaAminobetasulfopropionic acid
• Acid, Cysteic
• Alanine, 3sulfo
• CYSTEINEsulphonate
• b-Sulfoalanine

• MDL： MFCD00007524
• Inchi： InChI=1S/C3H7NO5S/c4-2(3(5)6)1-10(7,8)9/h2H,1,4H2,(H,5,6)(H,7,8,9)/t2-/m0/s1
• InChI Key： XVOYSCVBGLVSOL-REOHCLBHSA-N
• SMILES： C([C@@H](C(=O)O)N)S(=O)(=O)O

Computed Properties

• Exact Mass: 169.00400
• Monoisotopic Mass: 169.00449350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -4.5
• Topological Polar Surface Area: 118

Experimental Properties

• Color/Form: Colorless crystal
• Density: 1.775±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 245 ºC (decomposition) (water ethanol )
• Refractive Index: 8 ° (C=5, H2O)
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• Water Partition Coefficient: almost transparency
• PSA: 126.07000
• LogP: 0.06720
• Solubility: dissolve in water
• Merck: 2780
• pka: 1.3(at 25℃)

L-Cysteic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/38
• Safety Instruction： S26; S36
• Risk Phrases：R36/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters